Cas no 2116677-55-3 (2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol)

• Product Name: 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol
• CAS No: 2116677-55-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5992001
• PubChem ID: 165657610
• Update Time: 2025-06-15

2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol
• 2116677-55-3
• EN300-1741043

• Inchi： 1S/C13H17NO/c1-13(2,9-15)12-8-10-6-4-5-7-11(10)14(12)3/h4-8,15H,9H2,1-3H3
• InChI Key： UDGHJWDFILTJSZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol

Research Briefing on 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol (CAS: 2116677-55-3): Recent Advances and Applications

The compound 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol (CAS: 2116677-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol as a versatile intermediate in the synthesis of bioactive molecules. Its indole core structure, a common motif in many natural products and pharmaceuticals, makes it an attractive scaffold for drug discovery. Researchers have explored its potential as a building block for the development of novel kinase inhibitors, GPCR modulators, and anti-inflammatory agents.

One of the key breakthroughs in the study of this compound is its application in the development of targeted therapies for neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol exhibit potent neuroprotective effects in vitro and in vivo, suggesting its potential as a lead compound for Alzheimer's disease treatment.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol. A novel catalytic system reported in Organic Letters (2023) enables the asymmetric synthesis of this compound with high enantioselectivity, opening new avenues for the development of chiral pharmaceuticals.

Pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of this compound. Research published in Drug Metabolism and Disposition (2023) revealed favorable absorption and distribution properties, with moderate hepatic clearance, making it a promising candidate for further drug development.

The structural versatility of 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol has led to its exploration in combination therapies. Recent preclinical studies have shown synergistic effects when combined with existing anticancer agents, particularly in overcoming drug resistance mechanisms in certain cancer cell lines.

As research continues, the scientific community anticipates further elucidation of the molecular mechanisms underlying the biological activities of this compound. Current investigations are focusing on its interactions with various cellular targets and pathways, which may reveal additional therapeutic applications beyond those currently recognized.

In conclusion, 2-methyl-2-(1-methyl-1H-indol-2-yl)propan-1-ol (CAS: 2116677-55-3) represents a promising chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis, biological evaluation, and therapeutic potential underscore its importance as a subject of ongoing research in the chemical biology and pharmaceutical fields.